Cas no 500901-49-5 (2-bromo-N-methyl-5-nitroaniline)

• Product Name: 2-bromo-N-methyl-5-nitroaniline
• CAS No: 500901-49-5
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 6430291
• PubChem ID: 300643
• Update Time: 2025-10-21

2-bromo-N-methyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-methyl-5-nitroaniline
• 500901-49-5
• NSC-175824
• AKOS017550033
• EN300-1241582
• NSC175824

• Inchi： 1S/C7H7BrN2O2/c1-9-7-4-5(10(11)12)2-3-6(7)8/h2-4,9H,1H3
• InChI Key： MQROYKOBASWTOW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-bromo-N-methyl-5-nitroaniline

Introduction to 2-Bromo-N-Methyl-5-Nitroaniline (CAS No. 500901-49-5)

2-Bromo-N-Methyl-5-Nitroaniline (CAS No. 500901-49-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a nitro group, and a methylated amine functionality. These functional groups endow the molecule with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of 2-Bromo-N-Methyl-5-Nitroaniline consists of a benzene ring substituted with a bromine atom at the 2-position, a nitro group at the 5-position, and an N-methylamine group at the 6-position. The presence of these substituents imparts distinct reactivity and stability to the molecule, making it suitable for a variety of applications. The bromine atom, for instance, can serve as an excellent leaving group in substitution reactions, while the nitro group can be reduced to an amino group under appropriate conditions.

In recent years, 2-Bromo-N-Methyl-5-Nitroaniline has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. For example, researchers have explored its role in the development of anti-cancer agents and anti-inflammatory compounds. The compound's ability to undergo selective transformations and its compatibility with various functional groups make it a promising candidate for drug discovery and development.

Another significant application of 2-Bromo-N-Methyl-5-Nitroaniline is in the field of materials science. Its unique electronic properties and chemical reactivity have led to its use in the synthesis of advanced materials such as conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, sensors, and energy storage systems. The ability to fine-tune the properties of these materials through controlled chemical modifications further enhances their utility.

The synthesis of 2-Bromo-N-Methyl-5-Nitroaniline typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the nitration of 2-bromoaniline followed by N-methylation. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is crucial for sustainable chemical production.

In terms of safety and handling, it is important to note that while 2-Bromo-N-Methyl-5-Nitroaniline is not classified as a hazardous substance under current regulations, it should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The analytical characterization of 2-Bromo-N-Methyl-5-Nitroaniline can be achieved through various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is essential for ensuring its quality and suitability for specific applications.

Recent research studies have highlighted the potential of 2-Bromo-N-Methyl-5-Nitroaniline in addressing some of the most pressing challenges in modern chemistry and biology. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a scaffold for designing potent inhibitors of specific enzymes involved in disease pathways. Another study in Organic Letters reported on its application in the synthesis of novel organic dyes with enhanced photophysical properties.

In conclusion, 2-Bromo-N-Methyl-5-Nitroaniline (CAS No. 500901-49-5) is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on new drug candidates, advanced materials, and other innovative technologies. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.